Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Da-Peng Liu,Jun-Bo Peng,Xin-Ping Lin,Que Huang,Xiang-Jian Kong,La-Sheng Long,Rong-Bin Huang,Lan-Sun Zheng CrystEngComm, 2014,16, 5527-5530
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Jiewei Deng,Chunlin Fan,Zhengjin Jiang,Wencai Ye,Yunyun Yang Anal. Methods, 2012,4, 3638-3645
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3. TiO2 passivation for improved efficiency and stability of ZnO nanorods based perovskite solar cells†Peng Chen,Xingtian Yin,Meidan Que,Yawei Yang,Wenxiu Que RSC Adv., 2016,6, 57996-58002
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Hui-Jing Li,Hong-Yu Tian,Yong-Jun Chen,Dong Wang,Chao-Jun Li Chem. Commun., 2002, 2994-2995
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Vishnu Sankar Sivasankarapillai,Arivarasan Vishnu Kirthi,Murugesan Akksadha,Somasundaram Indu,Udhayakumar Dhiviya Dharshini Nanoscale Adv., 2020,2, 1760-1773
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Andrew O. Simm,Craig E. Banks,Sarah Ward-Jones,Trevor J. Davies,Nathan S. Lawrence,Timothy G. J. Jones,Li Jiang,Richard G. Compton Analyst, 2005,130, 1303-1311
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João Pina,Mohamed Alnady,Anika Eckert,Ullrich Scherf,J. Sérgio Seixas de Melo Mater. Chem. Front., 2018,2, 281-290
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